Cas no 1216181-24-6 (5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde
• CAS No: 1216181-24-6
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 5206515
• Update Time: 2026-03-06

5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-(6-methoxy-5-methyl-3-pyridinyl)-

• Inchi： 1S/C12H11NO2S/c1-8-5-9(6-13-12(8)15-2)11-4-3-10(7-14)16-11/h3-7H,1-2H3
• InChI Key： LTJLHOOOWDUOQE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CN=C(C(C)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 1216181-24-6)

5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 1216181-24-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique thiophene-carbaldehyde and methoxypyridine moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines a pyridine ring with a thiophene ring, makes it an attractive building block for researchers exploring novel pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in heterocyclic compounds like 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde is driven by their broad applications in drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds in targeting specific biological pathways. For instance, the methoxy and methyl substituents on the pyridine ring enhance the compound's bioavailability, making it a candidate for central nervous system (CNS) drug development. Researchers are also investigating its potential in catalysis and organic electronics, where its electron-rich structure could improve charge transport properties.

From a synthetic perspective, CAS No. 1216181-24-6 is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in modern organic synthesis. The compound's aldehyde functional group provides a reactive site for further derivatization, enabling the creation of diverse schiff bases or hydrazones. These derivatives are frequently explored for their antimicrobial and antioxidant properties, aligning with the current focus on sustainable chemistry and green synthesis.

In the context of material science, 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde has shown promise in the development of organic semiconductors and photovoltaic materials. Its conjugated system allows for efficient light absorption and electron delocalization, which are critical for solar cell efficiency. This aligns with the global push toward renewable energy solutions, a topic frequently searched in scientific and industrial forums.

Another area of interest is the compound's role in fluorescence imaging and biomarker development. The thiophene core, when functionalized with an aldehyde group, can be tailored to emit specific wavelengths, making it useful in diagnostic applications. This has sparked discussions in biomedical research circles, particularly around early disease detection and personalized medicine.

For those seeking high-purity 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These practices are critical for ensuring reproducible results in both academic and industrial settings.

In summary, CAS No. 1216181-24-6 represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and biotechnology. Its structural features and reactivity profile make it a valuable asset for researchers tackling some of today's most pressing scientific challenges, from drug resistance to energy storage. As the demand for innovative chemical solutions grows, compounds like 5-(6-Methoxy-5-methylpyridin-3-yl)thiophene-2-carbaldehyde will undoubtedly remain at the forefront of scientific exploration.